Cas no 1027476-96-5 (N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea)

• Product Name: N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• CAS No: 1027476-96-5
• MF: C₁₅H₁₇N₃F₆S
• MW: 385.371
• CID: 2354816
• PubChem ID: 54578280
• Update Time: 2025-06-08

N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• N-[(1S,2S)-2-aMinocyclohexyl]-N'-[3,5-bis(trifluoroMethyl)phenyl]-Thiourea
• Thiourea, N-[(1S,2S)-2-aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]-
• D75358
• AKOS030529004
• SCHEMBL15240354
• MFCD23380083
• CS-0092771
• N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea, 98%, (99% ee)
• 1-((1S,2S)-2-Aminocyclohexyl)-3-(3,5-bis(trifluoromethyl)phenyl)thiourea
• CS-16174
• 1-[(1S,2S)-2-aminocyclohexyl]-3-[3,5-bis(trifluoromethyl)phenyl]thiourea
• 1027476-96-5
• XZECTQVYSKGNEA-RYUDHWBXSA-N
• CRB47696
• N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5- bis(trifluoromethyl)phenyl]thiourea,99%e.e.

• Inchi： InChI=1S/C15H17F6N3S/c16-14(17,18)8-5-9(15(19,20)21)7-10(6-8)23-13(25)24-12-4-2-1-3-11(12)22/h5-7,11-12H,1-4,22H2,(H2,23,24,25)/t11-,12-/m0/s1
• InChI Key： XZECTQVYSKGNEA-RYUDHWBXSA-N
• SMILES： C1CCC(C(C1)N)NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 385.104738g/mol
• Monoisotopic Mass: 385.104738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 385.4g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 82.2Ų

Additional information on N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea

N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea: A Comprehensive Overview

The compound N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea, identified by the CAS number 1027476-96-5, is a specialized thiourea derivative with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

Thioureas are known for their versatility in chemical synthesis and their ability to form stable complexes with metal ions. The presence of the aminocyclohexyl group in this compound introduces additional flexibility and reactivity, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted its role as a ligand in catalytic systems, where it facilitates selective transformations of organic substrates.

The structural complexity of this compound is further enhanced by the presence of the 3,5-bis(trifluoromethyl)phenyl group. This substituent not only imparts electronic stability but also contributes to the compound's hydrophobicity, which is crucial for its performance in certain biochemical assays. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, demonstrating promising results in preclinical models.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The stereochemistry at the cyclohexane ring (specifically the (1S,2S) configuration) plays a critical role in determining its biological activity. Advanced computational methods have been employed to model its interactions with target proteins, providing insights into its mechanism of action.

The latest advancements in analytical techniques have enabled precise characterization of this compound's physical and chemical properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These findings underscore its suitability for use in demanding research environments.

In conclusion, N-[(1S,2S)-2-Aminocyclohexyl]-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea represents a cutting-edge example of how tailored molecular design can lead to innovative solutions in modern chemistry. Its unique combination of structural features and functional properties positions it as a key player in future developments across multiple disciplines.